2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2,3-dichloro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H16Cl2N2O2/c14-11-3-1-2-10(12(11)15)13(18)16-4-5-17-6-8-19-9-7-17/h1-3H,4-9H2,(H,16,18)
• InChI Key: FTMUKLHWROXMTG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol

Description

2,3-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide is a chemical compound with the molecular formula C13H16Cl2N2O2 and a molecular weight of 303.18 g/mol . This compound is characterized by the presence of two chlorine atoms on the benzene ring and a morpholine ring attached via an ethyl chain to the amide group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide typically involves the reaction of 2,3-dichlorobenzoyl chloride with 2-(4-morpholinyl)ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve stirring the reactants at room temperature for several hours until the reaction is complete .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2,3-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the benzene ring can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzamides, while oxidation and reduction reactions can produce different oxidized or reduced derivatives .

Scientific Research Applications

2,3-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-[2-(4-morpholinyl)ethyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide
• 2,5-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide

Uniqueness

2,3-Dichloro-N-[2-(4-morpholinyl)ethyl]benzamide is unique due to the specific positioning of the chlorine atoms on the benzene ring, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different properties and applications.